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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B8144713 Get Quote

Technical Support Center: JMV 449 Acetate
This technical support center provides researchers, scientists, and drug development

professionals with essential information for ensuring reproducibility in experiments involving

JMV 449 acetate.

Frequently Asked Questions (FAQs)
Q1: What is JMV 449 acetate and what is its primary mechanism of action?

JMV 449 acetate is a potent and metabolically stable synthetic peptide analog of the C-

terminal fragment of neurotensin (NT). It functions as a high-affinity agonist for the neurotensin

receptor 1 (NTSR1), a G protein-coupled receptor (GPCR). By binding to NTSR1, JMV 449
acetate initiates a cascade of intracellular signaling events.

Q2: What are the key biological effects of JMV 449 acetate?

JMV 449 acetate has been shown to elicit several significant biological responses, including:

Hypothermia: It can induce a potent and long-lasting decrease in body temperature.[1][2]

Analgesia: It exhibits pain-relieving effects.[1][2]

Neuroprotection: Studies have suggested a neuroprotective role in certain models of

neuronal injury.[3]
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Regulation of Insulin Secretion: It can modulate pancreatic beta-cell function and insulin

release.

Q3: How should JMV 449 acetate be stored to ensure its stability?

To maintain the integrity and activity of JMV 449 acetate, proper storage is crucial:

Solid Form: Store the lyophilized powder at -20°C for long-term stability.

Stock Solutions: Prepare aliquots of stock solutions to avoid repeated freeze-thaw cycles.

Store these aliquots at -20°C or -80°C. For short-term storage (up to one month), -20°C is

generally sufficient. For longer-term storage, -80°C is recommended.

Q4: What is the recommended solvent for dissolving JMV 449 acetate?

JMV 449 acetate is soluble in water. For experimental use, sterile, nuclease-free water or a

buffer appropriate for your specific assay (e.g., PBS) can be used.

Q5: What are the typical concentrations of JMV 449 acetate used in in vitro and in vivo

experiments?

The optimal concentration will vary depending on the specific experimental setup. However,

based on published studies:

In Vitro: Concentrations in the nanomolar (nM) to low micromolar (µM) range are typically

effective. For example, in cell-based assays, concentrations ranging from 1 nM to 1 µM have

been used.

In Vivo: Dosages can vary significantly based on the animal model and route of

administration. For intracerebroventricular (i.c.v.) injections in mice, doses in the picomole

(pmol) to nanomole (nmol) range have been reported to be effective.
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Problem Potential Cause(s) Recommended Solution(s)

Inconsistent or no biological

effect observed

1. Compound Degradation:

Improper storage or handling

of JMV 449 acetate. 2.

Incorrect Concentration: Errors

in calculating the concentration

of the stock or working

solutions. 3. Low Receptor

Expression: The cell line or

tissue being used may have

low or no expression of the

neurotensin receptor 1

(NTSR1). 4. Assay Sensitivity:

The assay may not be

sensitive enough to detect the

biological response.

1. Handling and Storage:

Always store JMV 449 acetate

as recommended. Prepare

fresh working solutions for

each experiment from a

properly stored stock solution.

Avoid repeated freeze-thaw

cycles. 2. Concentration

Verification: Double-check all

calculations for dilutions.

Consider using a

spectrophotometer to verify the

concentration of the stock

solution if possible. 3.

Receptor Expression Analysis:

Confirm NTSR1 expression in

your experimental model using

techniques like qPCR, Western

blotting, or flow cytometry. 4.

Assay Optimization: Optimize

assay conditions, such as

incubation time, cell density,

and the concentration of other

reagents. Consider using a

more sensitive detection

method.

High variability between

replicates or experiments

1. Incomplete Solubilization:

JMV 449 acetate may not be

fully dissolved, leading to

inconsistent concentrations in

the working solutions. 2.

Peptide Adsorption: Peptides

can adsorb to plastic surfaces,

reducing the effective

concentration. 3. Cell Passage

1. Proper Solubilization:

Ensure the compound is

completely dissolved. Gentle

vortexing or sonication can aid

in solubilization. Visually

inspect the solution for any

precipitates. 2. Use of

Appropriate Labware: Use low-

protein-binding microcentrifuge
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Number: High passage

numbers can lead to

phenotypic changes in cell

lines, including altered

receptor expression and

signaling.

tubes and pipette tips to

minimize adsorption. 3.

Consistent Cell Culture

Practices: Use cells within a

consistent and low passage

number range for all

experiments. Regularly check

for mycoplasma contamination.

Unexpected or off-target

effects

1. High Concentration: Using

excessively high

concentrations of JMV 449

acetate may lead to non-

specific binding and off-target

effects. 2. Purity of the

Compound: The JMV 449

acetate used may contain

impurities that are causing the

unexpected effects.

1. Dose-Response Curve:

Perform a dose-response

experiment to determine the

optimal concentration range

that elicits the desired effect

without causing non-specific

responses. 2. Certificate of

Analysis: Always obtain a

certificate of analysis (CoA)

from the supplier to verify the

purity of the compound. If

impurities are suspected,

consider purchasing from a

different supplier or having the

compound's purity

independently verified.

Experimental Protocols
In Vitro: Calcium Mobilization Assay in NTSR1-
Expressing Cells
This protocol describes a method to measure the activation of NTSR1 by JMV 449 acetate
through the Gαq-PLC-IP3 pathway, leading to an increase in intracellular calcium.

Materials:

HEK293 cells stably expressing human NTSR1
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JMV 449 acetate

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

96-well black, clear-bottom microplate

Methodology:

Cell Seeding: Seed the NTSR1-HEK293 cells into the 96-well plate at a density that will

result in a confluent monolayer on the day of the experiment.

Dye Loading: On the day of the experiment, remove the culture medium and wash the cells

once with HBSS. Load the cells with the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM with

0.02% Pluronic F-127 in HBSS) and incubate at 37°C for 60 minutes.

Cell Washing: After incubation, gently wash the cells twice with HBSS to remove excess dye.

Compound Addition: Prepare serial dilutions of JMV 449 acetate in HBSS. Add the different

concentrations of JMV 449 acetate to the respective wells.

Fluorescence Measurement: Immediately measure the fluorescence intensity using a

fluorescence plate reader. Excite at 485 nm and measure emission at 525 nm. Record the

fluorescence signal over time to capture the peak response.

Data Analysis: Determine the peak fluorescence intensity for each concentration of JMV 449
acetate. Plot the change in fluorescence against the log of the JMV 449 acetate
concentration to generate a dose-response curve and calculate the EC50 value.

In Vivo: Assessment of Hypothermic Effects in Mice
This protocol outlines a method to evaluate the hypothermic effect of JMV 449 acetate
following intracerebroventricular (i.c.v.) administration in mice.

Materials:
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Male C57BL/6 mice (8-10 weeks old)

JMV 449 acetate

Sterile, pyrogen-free saline

Rectal thermometer

Stereotaxic apparatus for i.c.v. injection

Methodology:

Animal Acclimation: Acclimate the mice to the experimental room and handling for at least 3

days prior to the experiment.

Baseline Temperature Measurement: Measure the baseline rectal temperature of each

mouse before any procedures.

I.c.v. Injection: Anesthetize the mice and place them in the stereotaxic apparatus. Perform an

i.c.v. injection of JMV 449 acetate (e.g., 1 nmol in 2 µL of saline) or vehicle (saline) into the

lateral ventricle.

Temperature Monitoring: At regular intervals (e.g., 30, 60, 90, 120, 180, and 240 minutes)

post-injection, measure the rectal temperature of each mouse.

Data Analysis: Calculate the change in body temperature from the baseline for each time

point. Compare the temperature changes between the JMV 449 acetate-treated group and

the vehicle-treated group using appropriate statistical analysis (e.g., two-way ANOVA with

post-hoc tests).

Signaling Pathways and Workflows
NTSR1 Signaling Pathway
Activation of NTSR1 by JMV 449 acetate can trigger multiple downstream signaling cascades.

The receptor can couple to different G proteins, leading to a variety of cellular responses.
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Caption: NTSR1 signaling pathways activated by JMV 449 acetate.

Experimental Workflow for In Vitro Studies
This diagram illustrates a typical workflow for conducting in vitro experiments with JMV 449
acetate.
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Caption: General workflow for in vitro experiments with JMV 449 acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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